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Compound of Interest

Compound Name: Slu-PP-332

Cat. No.: B10861630

This document provides immediate safety, handling, and disposal protocols for Slu-PP-332, a
potent and selective pan estrogen-related receptor (ERR) agonist.[1][2] Intended for research
professionals, this guide outlines the necessary personal protective equipment (PPE),
procedural steps for safe use, and emergency measures to ensure a secure laboratory
environment. Slu-PP-332 is designated for laboratory research use only and is not intended for
human or veterinary use.[3][4]

Personal Protective Equipment (PPE) and
Engineering Controls

While Slu-PP-332 is generally not classified as a hazardous substance or mixture, adherence
to standard laboratory safety protocols is essential. Full personal protective equipment should
be utilized to minimize exposure during handling.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields

Protects eyes from splashes or
dust.

Hand Protection

Appropriate chemical-resistant

gloves

Prevents skin contact during

handling.

Body Protection

Impervious clothing, such as a

lab coat

Protects against skin exposure
and contamination of personal

clothing.

Respiratory Protection

A suitable respirator may be

required

Use based on a risk
assessment, especially if there
is a potential for aerosol or

dust formation.

Engineering Controls for Safe Handling

¢ Ventilation: Work should be conducted in a well-ventilated area.

e Fume Hood: For procedures that may generate dust or aerosols, use a laboratory fume

hood.

» Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible.

Operational and Disposal Plans

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Slu-PP-332 and ensuring

laboratory safety.
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Aspect Protocol

Avoid contact with skin and eyes, and prevent
Handling the inhalation of dust or aerosols. Wash hands

thoroughly after handling.

Store in a tightly sealed container at -20°C,

Storage .
protected from light.
Slu-PP-332 is soluble in DMSO (up to 100 mM)
o and sparingly soluble in ethanol. For
Reconstitution

reconstitution, dimethyl sulfoxide (DMSO) is the
recommended solvent.

Spill and Disposal Management

o Accidental Release: In the event of a spill, use personal protective equipment. Absorb the
spill with an inert, non-combustible material (e.g., diatomite, universal binders) and collect it
in a suitable container for disposal. Prevent the material from entering drains or water
courses.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

Emergency First Aid Procedures

In case of accidental exposure, the following first aid measures should be taken immediately.
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of
water for at least 15 minutes, ensuring to

Eye Contact ) )
separate the eyelids. Remove contact lenses if

present. Seek prompt medical attention.

Remove contaminated clothing and rinse the
Skin Contact affected skin area thoroughly with plenty of

water. A physician should be consulted.

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.
If the person is conscious, wash out their mouth
Ingestion with water. Do not induce vomiting. Call a

physician.

Mechanism of Action and Experimental Workflow

Slu-PP-332 acts as a pan-agonist of the estrogen-related receptors (ERRa, ERR[, and ERRY),
with the highest potency for ERRa. Its activation of these receptors, particularly ERRaq, triggers
a cascade of downstream effects that mimic aerobic exercise, such as increasing mitochondrial
respiration and fatty acid oxidation.
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Caption: Signaling pathway of Slu-PP-332 as an ERRa agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Slu-PP-332]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861630#personal-protective-equipment-for-
handling-slu-pp-332]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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